Cas no 1286732-52-2 (4-tert-butyl-N-(2-cyclopropyl-2-hydroxypropyl)benzamide)

• Product Name: 4-tert-butyl-N-(2-cyclopropyl-2-hydroxypropyl)benzamide
• CAS No: 1286732-52-2
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 6237434
• PubChem ID: 52992748
• Update Time: 2025-05-23

4-tert-butyl-N-(2-cyclopropyl-2-hydroxypropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(2-cyclopropyl-2-hydroxypropyl)benzamide
• 4-(tert-butyl)-N-(2-cyclopropyl-2-hydroxypropyl)benzamide
• F5857-5756
• 1286732-52-2
• VU0525569-1
• AKOS024524544

• Inchi： 1S/C17H25NO2/c1-16(2,3)13-7-5-12(6-8-13)15(19)18-11-17(4,20)14-9-10-14/h5-8,14,20H,9-11H2,1-4H3,(H,18,19)
• InChI Key： UXZHTHWEZUIVEM-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(C1C=CC(=CC=1)C(C)(C)C)=O)C1CC1

Computed Properties

• Exact Mass: 275.188529040g/mol
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-tert-butyl-N-(2-cyclopropyl-2-hydroxypropyl)benzamide

4-Tert-Butyl-N-(2-Cyclopropyl-2-Hydroxypropyl)Benzamide: A Comprehensive Overview

The compound 4-tert-butyl-N-(2-cyclopropyl-2-hydroxypropyl)benzamide, with CAS No. 1286732-52-2, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a benzamide backbone with a tert-butyl group and a cyclopropyl-containing side chain. The presence of these functional groups imparts distinctive chemical and physical properties, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of 4-tert-butyl-N-(2-cyclopropyl-2-hydroxypropyl)benzamide in drug discovery. Its structure, particularly the cyclopropyl moiety, has been shown to exhibit interesting pharmacokinetic properties. Researchers have explored its ability to act as a scaffold for developing bioactive molecules, with promising results in preliminary in vitro assays. The tert-butyl group, known for its steric effects, has been found to enhance the compound's stability and solubility, which are critical factors in drug design.

In addition to its pharmacological applications, 4-tert-butyl-N-(2-cyclopropyl-2-hydroxypropyl)benzamide has also been investigated for its role in polymer chemistry. The molecule's amide functionality makes it a potential candidate for synthesizing high-performance polymers with tailored mechanical and thermal properties. Recent advancements in polymer synthesis have demonstrated that incorporating such functional groups can significantly improve the durability and flexibility of polymer materials.

The synthesis of 4-tert-butyl-N-(2-cyclopropyl-2-hydroxypropyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has enabled researchers to achieve higher yields and better selectivity in the formation of the desired product. These advancements not only make the synthesis more efficient but also pave the way for large-scale production, which is essential for industrial applications.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been topics of recent research. Studies suggest that under certain conditions, 4-tert-butyl-N-(2-cyclopropyl-2-hydroxypropyl)benzamide can undergo microbial degradation, reducing its environmental footprint. This finding is particularly relevant as industries increasingly prioritize sustainable practices and green chemistry principles.

In conclusion, 4-tert-butyl-N-(2-cyclopropyl-2-hydroxypropyl)benzamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in drug discovery, polymer chemistry, and sustainable materials development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial innovation.